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Compound of Interest

Compound Name: Brevetoxin-3

cat. No.: B15590448

Brevetoxin-3: A Comprehensive Technical Guide

Introduction

Brevetoxin-3 (PbTx-3) is a potent neurotoxin belonging to the brevetoxin family of lipid-soluble
polyether compounds.[1] It is produced by the marine dinoflagellate Karenia brevis, the
organism responsible for harmful algal blooms known as "red tides."[1][2] As a stable derivative
of the more abundant Brevetoxin-2, PbTx-3 is frequently utilized in experimental research.[1][3]
This toxin poses a significant threat to marine ecosystems and public health, primarily through
the consumption of contaminated shellfish, which leads to a condition called Neurotoxic
Shellfish Poisoning (NSP).[1][2] The primary molecular target of Brevetoxin-3 is the voltage-
gated sodium channel (VGSC), making it an invaluable tool for research in neuropharmacology
and toxicology.[1][4]

Chemical Structure and Properties

Brevetoxin-3 is a complex, ladder-like cyclic polyether molecule.[1] Its intricate structure,
consisting of 11 transfused rings, is responsible for its high-affinity interaction with voltage-
gated sodium channels.[5][6]

Table 1: Chemical Identifiers for Brevetoxin-3
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Identifier Value Source

(1R,3S,5R,7S,9R,115,12S,14
R,16R,18S,20R,217,24S,26R,
28S,30R,31R,33S,35R,37S,42
R,44S,46R,48S)-12-hydroxy-
14-[2-(hydroxymethyl)prop-2-
enyl]-1,3,11,24,31,41,44-
IUPAC Name heptamethyl- [1107]
2,6,10,15,19,25,29,34,38,43,4
7-
undecaoxaundecacyclo[26.22.
0.03,26.05,24,07,20,09,18,011,16 030,
48 (033,46 (035 44,087 42]pentaconta

-21,40-dien-39-one

PbTx-3, Dihydrobrevetoxin B,
Synonyms _ [1][8]
T-17 Toxin

CAS Number 85079-48-7 [1]14][81[9]

Table 2: Physicochemical Properties of Brevetoxin-3

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b000068
https://pubchem.ncbi.nlm.nih.gov/compound/46886835
https://www.benchchem.com/product/b000068
https://www.caymanchem.com/product/34801/brevetoxin-3
https://www.benchchem.com/product/b000068
https://marinechem.alfa-chemistry.com/brevetoxin-3.html
https://www.caymanchem.com/product/34801/brevetoxin-3
https://cymitquimica.com/products/TM-T10609/brevetoxin-3/
https://www.benchchem.com/product/b15590448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula Cs0H72014 [L141071181191

Molecular Weight 897.1 g/mol (11041071

Appearance Crystalline solid / White film [1114]

Purity >95% [1]8]

Melting Point 291-293 °C [4]
Soluble in DMSO, ethanol,

Solubility methanol, acetone, ethyl [1114118]
acetate

Storage -20°C [41[8]

Stability > 4 years when stored at -20°C  [8]

Mechanism of Action: Targeting Voltage-Gated
Sodium Channels

The primary neurotoxic effects of Brevetoxin-3 are exerted through its specific, high-affinity

binding to neurotoxin receptor site 5 on the alpha-subunit of voltage-gated sodium channels

(VGSCs) in excitable cells like neurons.[1][4][5][10] This interaction fundamentally alters the

channel's gating properties, leading to uncontrolled neuronal firing and neurotoxicity.[1]

The key consequences of PbTx-3 binding are:

 Shift in Activation Voltage: The voltage threshold required to open the channel is shifted to

more negative membrane potentials, meaning channels can open at the normal resting

potential.[1][6][10]

¢ Prolonged Mean Open Time: The channel remains in its open, ion-conducting state for a

significantly longer duration.[8][10]

« Inhibition of Inactivation: The channel's natural inactivation mechanism is impaired,

preventing it from closing properly.[1][8][10]
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These combined effects result in a persistent influx of sodium ions (Na*), leading to membrane
depolarization, neuronal hyperexcitability, and massive neurotransmitter release.[1][5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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